Cas no 2003060-60-2 (Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2003060-60-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5921133
• PubChem ID: 165444373
• Update Time: 2025-11-01

Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700306
• methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate
• 2003060-60-2
• Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-4-10-6-8-12(9-7-10)13(5-2,16-12)11(14)15-3/h10H,4-9H2,1-3H3
• InChI Key： SWTNQJUQLNBYTR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCC(CC)CC2

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2003060-60-2): A Comprehensive Overview

Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2003060-60-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic ester, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and material science.

The molecular structure of Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate consists of a spirocyclic framework composed of an oxazole ring linked to an octane chain. This distinctive architecture imparts unique physicochemical properties, such as high stability and flexibility, which are highly desirable in pharmaceutical applications. The presence of two ethyl groups at the 2 and 6 positions further enhances its solubility and bioavailability, making it an attractive moiety for drug design.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential therapeutic benefits. Spirocycles are known for their ability to mimic the conformational flexibility of natural products, which can lead to the development of more effective and selective drugs. Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate, with its well-defined three-dimensional structure, has emerged as a key intermediate in the synthesis of novel bioactive molecules.

One of the most compelling aspects of Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate is its role in the development of enzyme inhibitors. The spirocyclic core provides a scaffold that can interact with specific enzymatic targets, thereby modulating biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various kinases and proteases, which are implicated in diseases such as cancer and inflammation. The ethyl groups at the 2 and 6 positions play a crucial role in optimizing binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in leveraging the structural features of Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate to develop new therapeutic agents. Researchers have synthesized numerous analogs of this compound and evaluated their biological activity using both in vitro and in vivo models. These studies have revealed that modifications to the side chains can significantly alter the pharmacological profile of the molecule. For example, replacing one or both ethyl groups with other functional groups has led to compounds with enhanced potency and reduced toxicity.

Beyond its pharmaceutical applications, Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate also finds utility in material science. Its unique molecular structure makes it an excellent candidate for designing polymers with tailored properties. These polymers can be used in various industrial applications, including adhesives, coatings, and specialty plastics. The stability and flexibility imparted by the spirocyclic core contribute to the durability and performance of these materials.

The synthesis of Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to achieve high yields and purity. The growing interest in this compound has led to the development of more efficient synthetic routes, making it more accessible for research purposes.

In conclusion, Methyl 2,6-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2003060-60-2) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique molecular structure and functional properties make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its applications continues to grow, we can expect to see even more innovative uses emerge from this fascinating compound.